Home / Products / Others

Bis[(5-nitrofuran-2-yl)methylidene]hydrazine

Name: Bis[(5-nitrofuran-2-yl)methylidene]hydrazine
Brand: Smolecule
SKU: S1892147
Rating: 4 (7 reviews)

Catalog No.

S1892147

CAS No.

736-53-8

M.F

C10H6N4O6

M. Wt

278.18 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

Bis[(5-nitrofuran-2-yl)methylidene]hydrazine

4. Safety and Hazards
5. Specification
6. Others

General Information

CAS Number

736-53-8

Product Name

Bis[(5-nitrofuran-2-yl)methylidene]hydrazine

IUPAC Name

(E)-1-(5-nitrofuran-2-yl)-N-[(Z)-(5-nitrofuran-2-yl)methylideneamino]methanimine

Molecular Formula

C10H6N4O6

Molecular Weight

278.18 g/mol

InChI

InChI=1S/C10H6N4O6/c15-13(16)9-3-1-7(19-9)5-11-12-6-8-2-4-10(20-8)14(17)18/h1-6H/b11-5-,12-6+

InChI Key

LIELVKLOFLWIGJ-JTAXDKCCSA-N

SMILES

C1=C(OC(=C1)[N+](=O)[O-])C=NN=CC2=CC=C(O2)[N+](=O)[O-]

Canonical SMILES

C1=C(OC(=C1)[N+](=O)[O-])C=NN=CC2=CC=C(O2)[N+](=O)[O-]

Isomeric SMILES

C1=C(OC(=C1)[N+](=O)[O-])/C=N/N=C\C2=CC=C(O2)[N+](=O)[O-]

This compound is a yellow powder with the chemical formula C₁₀H₆N₄O₆ and a molecular weight of 278.18 g/mol []. It is an impurity formed during the synthesis of the nitrofuran antibiotic nifuroxazide []. While 5NFD itself does not have any known medicinal uses, its presence in nifuroxazide preparations is a concern due to its carcinogenic properties [].

Molecular Structure Analysis

The key feature of 5NFD's structure is the presence of two nitrofuran rings connected by a central hydrazine moiety. The nitrofuran rings contain a five-membered heterocyclic ring with a nitrogen atom and a nitro group attached to the furan ring. The hydrazine group consists of two nitrogen atoms linked by a single bond []. This structure suggests potential for aromatic character and electron-withdrawing properties due to the nitro groups.

Chemical Reactions Analysis

Limited information is available on the specific reactions of 5NFD itself. However, its formation as an impurity during nifuroxazide synthesis can be represented by the following simplified equation (specific details of the reaction depend on the chosen synthesis method for nifuroxazide) []:

Nifuroxazine precursors + Reaction Conditions → Nifuroxazide + Bis[(5-nitrofuran-2-yl)methylidene]hydrazine (impurity)

The decomposition pathways of 5NFD are not well documented in scientific literature.

Physical And Chemical Properties Analysis

Melting point and boiling point: Likely high due to the presence of aromatic rings and intermolecular forces like hydrogen bonding.
Solubility: Potentially insoluble in water due to the lack of charged groups, but possibly soluble in organic solvents.
Stability: Limited information available, but the presence of a nitro group suggests some stability.

Mechanism of Action

As 5NFD is not a known therapeutic agent, a mechanism of action is not documented in the context of biological systems.

Safety and Hazards

A critical concern regarding 5NFD is its carcinogenicity. Studies have shown that it can cause cancer in animals, particularly mammary tumors []. Due to this, regulatory bodies have banned the use of nifuroxazide in food animals to prevent potential human exposure to this impurity [].